Cas no 2229346-95-4 (4-(2-chloro-6-hydroxyphenyl)butanoic acid)

• Product Name: 4-(2-chloro-6-hydroxyphenyl)butanoic acid
• CAS No: 2229346-95-4
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6461929
• PubChem ID: 165844267
• Update Time: 2025-05-20

4-(2-chloro-6-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-hydroxyphenyl)butanoic acid
• EN300-1975966
• 2229346-95-4

• Inchi： 1S/C10H11ClO3/c11-8-4-2-5-9(12)7(8)3-1-6-10(13)14/h2,4-5,12H,1,3,6H2,(H,13,14)
• InChI Key： VGOFYJHFKDHQDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCCC(=O)O)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(2-chloro-6-hydroxyphenyl)butanoic acid

4-(2-Chloro-6-hydroxyphenyl)butanoic Acid: A Comprehensive Overview

4-(2-Chloro-6-hydroxyphenyl)butanoic acid (CAS No. 2229346-95-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving oxidative stress and inflammation.

The chemical structure of 4-(2-chloro-6-hydroxyphenyl)butanoic acid consists of a butanoic acid moiety attached to a substituted phenyl ring. The presence of a chlorine atom and a hydroxyl group on the phenyl ring imparts distinct chemical properties to the molecule, making it an interesting candidate for further investigation. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity, while the chlorine atom can influence the molecule's electronic properties and metabolic stability.

Recent studies have explored the biological activities of 4-(2-chloro-6-hydroxyphenyl)butanoic acid. One notable area of research is its potential as an antioxidant. Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary in vitro studies have shown that 4-(2-chloro-6-hydroxyphenyl)butanoic acid exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These findings suggest that the compound may have therapeutic potential in preventing or mitigating oxidative stress-related conditions.

In addition to its antioxidant properties, 4-(2-chloro-6-hydroxyphenyl)butanoic acid has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular processes. Chronic inflammation is associated with numerous chronic diseases, including arthritis, inflammatory bowel disease, and asthma. Studies have demonstrated that 4-(2-chloro-6-hydroxyphenyl)butanoic acid can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity may be attributed to its ability to modulate signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB).

The pharmacokinetic properties of 4-(2-chloro-6-hydroxyphenyl)butanoic acid are also an important aspect of its evaluation as a potential therapeutic agent. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its good oral bioavailability and low toxicity profile make it a promising candidate for further preclinical and clinical development.

To further understand the therapeutic potential of 4-(2-chloro-6-hydroxyphenyl)butanoic acid, several preclinical studies have been conducted using animal models. For instance, in a study evaluating its efficacy in a mouse model of Alzheimer's disease, treatment with 4-(2-chloro-6-hydroxyphenyl)butanoic acid resulted in significant improvements in cognitive function and reduced levels of amyloid-beta plaques in the brain. These findings highlight the compound's potential as a neuroprotective agent.

In another study focusing on inflammatory bowel disease (IBD), administration of 4-(2-chloro-6-hydroxyphenyl)butanoic acid to mice with induced colitis led to a reduction in inflammation markers and improved intestinal barrier function. These results suggest that the compound may be effective in treating IBD by modulating inflammatory responses and enhancing gut health.

The safety profile of 4-(2-chloro-6-hydroxyphenyl)butanoic acid is another critical factor in its development as a therapeutic agent. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 4-(2-chloro-6-hydroxyphenyl)butanoic acid (CAS No. 2229346-95-4) is a promising compound with diverse biological activities. Its antioxidant and anti-inflammatory properties make it a valuable candidate for the development of novel therapeutics targeting oxidative stress-related diseases and chronic inflammation. Ongoing research continues to explore its mechanisms of action and potential clinical applications, paving the way for future advancements in medicinal chemistry and pharmaceutical science.